Cas no 2137730-45-9 (Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel-)

• Product Name: Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel-
• CAS No: 2137730-45-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5257892
• Update Time: 2025-10-31

Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel-

• Inchi： 1S/C8H16N2/c1-8-5-9-3-7(8)4-10(2)6-8/h7,9H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： LWYGAPMELYUMRL-JGVFFNPUSA-N
• SMILES： N1(C)C[C@@]2(C)CNC[C@@]2([H])C1

Additional information on Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel-

Introduction to Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel- (CAS No. 2137730-45-9)

The compound Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel- (CAS No. 2137730-45-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique stereochemistry and electronic properties of this compound make it a promising candidate for further exploration in drug discovery.

At the core of this compound's structure lies a fused pyrrole system, which is a common motif in biologically active molecules. The presence of multiple substituents, including the octahydro moiety and specific stereochemical configurations such as (3aR,6aS)-rel, contributes to its distinct chemical and pharmacological profile. These features are critical in determining its interactions with biological targets and its overall efficacy as a potential drug candidate.

Recent research has highlighted the importance of Pyrrolo[3,4-c]pyrrole derivatives in the quest for new pharmaceuticals. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural versatility of this scaffold allows for the synthesis of numerous analogs, each with tailored properties to optimize therapeutic outcomes.

One of the most compelling aspects of Pyrrolo[3,4-c]pyrrole, octahydro-2,3a-dimethyl-, (3aR,6aS)-rel- is its potential to modulate key biological pathways. For instance, preliminary studies suggest that this compound may interfere with the activity of enzymes involved in cancer cell proliferation and survival. By targeting these pathways, it could offer a novel approach to treating various forms of cancer. Additionally, its ability to interact with bacterial enzymes has implications for the development of new antibiotics.

The stereochemical configuration at the (3aR,6aS)-rel position is particularly noteworthy. This specific arrangement not only influences the compound's three-dimensional shape but also its ability to bind to biological targets. In drug design, such stereochemical precision is often crucial for achieving high affinity and selectivity. The precise control over these stereochemical features is a testament to the advanced synthetic methodologies employed in its preparation.

In terms of synthetic chemistry, the preparation of Pyrrolo[3,4-c]pyrrole derivatives presents both challenges and opportunities. The synthesis of complex heterocyclic systems requires meticulous planning and execution to ensure high yields and purity. However, advancements in catalytic techniques and asymmetric synthesis have made it increasingly feasible to construct such intricate molecules with high precision.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Preliminary data suggest that Pyrrolo[3,4-c]pyrrole derivatives may exhibit favorable pharmacokinetic profiles suitable for oral administration.

Future research directions include exploring the mechanism of action of this compound in greater detail. By elucidating how it interacts with biological targets at the molecular level, researchers can gain insights into its therapeutic potential and identify ways to enhance its efficacy. Additionally, computational modeling techniques are being employed to predict and optimize the properties of novel analogs based on this scaffold.

The broader significance of this work lies in its contribution to the ongoing effort to develop new treatments for various diseases. As resistance to existing medications continues to emerge, there is a pressing need for innovative therapeutic strategies. Compounds like Pyrrolo[3,4-c]pyrrole derivatives offer hope by providing novel chemical entities with unique biological activities.

In conclusion,Pyrrolo[3,4-c]pyrrole octahydro-2-methyl-, (1-methylethylidene)-, CAS No 2137730-45-9 represents a promising area of research with significant implications for drug discovery and development. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in medicinal chemistry.